Cas no 126826-49-1 (Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-)
126826-49-1 structure
Product Name:Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
CAS No:126826-49-1
MF:C13H18N2O2S
MW:266.359221935272
CID:185889
PubChem ID:9589290
Update Time:2025-04-19
Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
- N-(1-ethylpyrrolidin-2-ylidene)-4-methylbenzenesulfonamide
- Benzenesulfonamide, N-(1-ethyl-2-pyrrolidinylidene)-4-methyl-
- BRN 4316518
- 126826-49-1
- N-(1-Ethyl-2-pyrrolidinylidene)-4-methylbenzenesulfonamide
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- Inchi: 1S/C13H18N2O2S/c1-3-15-10-4-5-13(15)14-18(16,17)12-8-6-11(2)7-9-12/h6-9H,3-5,10H2,1-2H3/b14-13-
- InChI Key: VOVUJSDXAUJRRJ-YPKPFQOOSA-N
- SMILES: S(C1C=CC(C)=CC=1)(/N=C1/CCCN/1CC)(=O)=O
Computed Properties
- Exact Mass: 266.10904
- Monoisotopic Mass: 266.108899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 403
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.1
- XLogP3: 1.9
Experimental Properties
- Density: 1.216
- Boiling Point: 400.834°C at 760 mmHg
- Flash Point: 196.217°C
- Refractive Index: 1.589
- PSA: 49.74
Benzenesulfonamide,N-(1-ethyl-2-pyrrolidinylidene)-4-methyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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